Cas no 136134-45-7 (9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3)

• Product Name: 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3
• CAS No: 136134-45-7
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• CID: 5687587
• PubChem ID: 119058009
• Update Time: 2025-06-22

9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3 Chemical and Physical Properties

Names and Identifiers

• 136134-45-7
• 9-amino-1,2,3,4-tetrahydroacridin-1-ol;hydrochloride
• Q27281928
• K42493KIV3
• UNII-K42493KIV3
• Velnacrine hydrochloride
• 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-, monohydrochloride
• 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3

• Inchi： 1S/C13H14N2O.ClH/c14-13-8-4-1-2-5-9(8)15-10-6-3-7-11(16)12(10)13;/h1-2,4-5,11,16H,3,6-7H2,(H2,14,15);1H
• InChI Key： IJWCYOSTVLKCCX-UHFFFAOYSA-N
• SMILES： Cl.OC1C2=C(C3C=CC=CC=3N=C2CCC1)N

Computed Properties

• Exact Mass: 250.0872908g/mol
• Monoisotopic Mass: 250.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3

Professional Introduction to Compound with CAS No. 136134-45-7 and Product Name: 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3

9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3 is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 136134-45-7, belongs to the class of tetrahydroacridine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The inclusion of deuterium isotopes in the molecular structure enhances its utility in analytical and metabolic studies, making it a valuable tool for researchers exploring drug metabolism and pharmacokinetics.

The molecular structure of 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3 features a nitrogen-rich backbone, which is a common characteristic among tetrahydroacridine derivatives. This structural feature contributes to its ability to interact with various biological targets, including enzymes and receptors. The compound's amine and hydroxyl functional groups provide multiple sites for chemical modification, enabling the synthesis of analogs with tailored properties for specific applications.

In recent years, there has been a growing interest in tetrahydroacridine derivatives due to their potential as pharmacological agents. Studies have demonstrated that these compounds can exhibit a range of biological activities, including neuroprotective, anti-inflammatory, and anticancer effects. For instance, research published in leading journals has highlighted the role of tetrahydroacridine derivatives in modulating neurotransmitter systems, which could have implications for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The use of 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3 in drug discovery and development is particularly noteworthy. Its deuterium-labeled version allows for the study of metabolic pathways and the identification of potential drug candidates with improved metabolic stability. This is crucial for optimizing drug formulations to enhance bioavailability and reduce side effects. Additionally, the compound's stability under various conditions makes it an ideal candidate for high-throughput screening assays used in drug discovery pipelines.

Recent advancements in analytical chemistry have further underscored the importance of 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate the structural properties of this compound. These methods provide detailed insights into its molecular interactions and help researchers understand how it behaves within biological systems. Such information is invaluable for designing experiments that aim to explore its therapeutic potential.

The pharmaceutical industry has shown particular interest in 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3 due to its versatility. Researchers are investigating its potential as a lead compound for the development of new drugs targeting various diseases. For example, studies have suggested that this compound may interfere with key signaling pathways involved in cancer progression. By modulating these pathways, it could potentially inhibit tumor growth and induce apoptosis in cancer cells.

Moreover, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. This property is particularly relevant for treating neurological disorders where therapeutic agents need to reach the brain effectively. Preclinical studies have demonstrated promising results when 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3 was tested on animal models suffering from neurodegenerative conditions.

The synthesis of 9-Amino-1,2,3,4-tetrahydroacridin-1-ol-d3 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes. For instance，catalytic hydrogenation techniques have been utilized to introduce deuterium atoms into the molecular structure efficiently.

In conclusion,9-Amino-1，2，3，4-tetrahydroacridin-l ol-d 3 is a highly versatile compound with significant potential in pharmaceutical research。 Its unique structural features make it suitable for a wide range of applications，from drug discovery to metabolic studies。 As research continues to uncover new therapeutic possibilities，this compound is poised to play an increasingly important role in developing innovative treatments for various diseases。